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Compound of Interest

Compound Name: Benzthiazuron-d3

Cat. No.: B12402998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

Benzthiazuron-d3. As a deuterated analog of the herbicide Benzthiazuron, specific safety data

for Benzthiazuron-d3 is limited. Therefore, this document primarily utilizes data from the non-

deuterated parent compound, Benzthiazuron, as a close proxy for assessing and managing

risks. Researchers should handle Benzthiazuron-d3 with the same precautions as

Benzthiazuron.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Benzthiazuron and

its deuterated analog, Benzthiazuron-d3. Understanding these properties is crucial for safe

handling and storage.
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Property Benzthiazuron Benzthiazuron-d3 Reference

Molecular Formula C₉H₉N₃OS C₉H₆D₃N₃OS [1]

Molecular Weight 207.25 g/mol 210.27 g/mol [1][2][3]

Appearance White powder
Not specified (likely a

solid)
[4]

Melting Point 265°C Not specified [5]

Water Solubility 12 mg/L (at 20°C) Not specified [5]

pKa 8.89 ± 0.70 Not specified [5]

Density 1.398 g/cm³ Not specified [5]

Refractive Index 1.7190 (estimate) Not specified [5]

Hazard Identification and Classification
Benzthiazuron is classified as a hazardous substance. The GHS (Globally Harmonized System

of Classification and Labelling of Chemicals) classifications for Benzthiazuron are presented

below. Benzthiazuron-d3 should be handled according to these classifications.
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Hazard Class Hazard Category Hazard Statement Reference

Acute Toxicity, Oral
Category 3 / Category

4

H301/H302:

Toxic/Harmful if

swallowed

[3][6]

Acute Toxicity, Dermal
Category 3 / Category

4

H311/H312:

Toxic/Harmful in

contact with skin

[6]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[6]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[6][7]

Short-term (acute)

aquatic hazard
Category 3

H402: Harmful to

aquatic life

Signal Word: Danger or Warning[6]

Hazard Pictograms:

alt text

alt text

Experimental Protocols: Safe Handling and
Personal Protective Equipment
Adherence to strict experimental protocols is essential to minimize exposure and ensure a safe

working environment.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.
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Eye Wash Stations and Safety Showers: Ensure easy access to emergency eye wash

stations and safety showers.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Benzthiazuron-d3. The following

table outlines the recommended PPE.
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Body Part Equipment Specification Reference

Eyes/Face
Safety goggles or face

shield

Chemical splash

goggles are

recommended. A face

shield should be worn

if there is a significant

splash potential.

[8]

Skin
Chemical-resistant

gloves

Neoprene, butyl

rubber, or nitrile

gloves are suitable.

The choice of glove

should be based on

the specific laboratory

task and potential for

contact.

[8][9]

Protective clothing

A lab coat is the

minimum requirement.

For tasks with a

higher risk of

exposure, chemical-

resistant coveralls or

aprons should be

worn.

[10]

Respiratory Respirator

If working outside of a

fume hood or if

dust/aerosol

generation is likely, a

NIOSH-approved

respirator with an

appropriate cartridge

for organic vapors and

particulates should be

used.

[8][11]
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Handling and Storage Procedures
Handling:

Avoid contact with skin and eyes.[7]

Avoid breathing dust or vapors.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][12]

Wash hands thoroughly after handling.[12]

Take off contaminated clothing and wash it before reuse.[13]

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[12]

Store locked up.

Keep away from incompatible materials.

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures Reference

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

POISON CENTER or

doctor/physician.

[7]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor/physician if

you feel unwell.

[13]

Skin Contact

Take off immediately all

contaminated clothing. Wash

with plenty of water. Call a

POISON CENTER or doctor if

you feel unwell.

[13]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists: Get

medical advice/attention.

[7][13]

Spill and Disposal Procedures:

Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with inert material (e.g.,

sand, vermiculite) and collect it in a suitable container for disposal. Avoid generating dust. Do

not let the product enter drains.[13]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, national, and international regulations.[13]

Visualized Workflows and Relationships
The following diagrams illustrate the logical workflow for handling Benzthiazuron-d3 and the

relationships between hazards and protective measures.
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Figure 1: Safe Handling Workflow for Benzthiazuron-d3
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Caption: Safe Handling Workflow for Benzthiazuron-d3
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Figure 2: Hazard Mitigation for Benzthiazuron-d3
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Caption: Hazard Mitigation for Benzthiazuron-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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